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Compound of Interest

Compound Name: 2-Chloro-3-methoxyaniline

CAS No.: 113206-03-4

Cat. No.: B051853

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Chloro-3-methoxyaniline, a key intermediate in various synthetic applications. The

information presented herein is intended to support researchers in the identification,

characterization, and utilization of this compound.

Core Spectroscopic Data
The following sections detail the nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data for 2-Chloro-3-methoxyaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 2-Chloro-3-
methoxyaniline.

Table 1: ¹H NMR Spectroscopic Data (Predicted)
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.0 - 7.2 m 1H Ar-H

~6.7 - 6.9 m 2H Ar-H

~3.9 (s) s 2H -NH₂

~3.8 (s) s 3H -OCH₃

Note: Predicted chemical shifts are based on the analysis of similar substituted aniline

compounds. The exact chemical shifts and coupling constants may vary depending on the

solvent and experimental conditions.

Table 2: ¹³C NMR Spectroscopic Data (Predicted)

Chemical Shift (δ, ppm) Assignment

~155 C-OCH₃

~145 C-NH₂

~130 C-Cl

~125 Ar-CH

~115 Ar-CH

~110 Ar-CH

~56 -OCH₃

Note: Predicted chemical shifts are based on additive rules and comparison with structurally

related compounds.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The

following table lists the expected characteristic absorption bands for 2-Chloro-3-
methoxyaniline.
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Table 3: IR Spectroscopic Data (Predicted)

Wavenumber (cm⁻¹) Intensity Assignment

3450 - 3300 Medium, Sharp (doublet) N-H stretch (primary amine)

3100 - 3000 Weak to Medium Aromatic C-H stretch

2950 - 2850 Weak to Medium Aliphatic C-H stretch (-OCH₃)

1620 - 1580 Medium to Strong N-H bend (scissoring)

1600 - 1450 Medium to Strong Aromatic C=C stretch

1250 - 1200 Strong Aryl C-O stretch (asymmetric)

1050 - 1000 Medium Aryl C-O stretch (symmetric)

800 - 600 Strong C-Cl stretch

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound.

Table 4: Mass Spectrometry Data

Parameter Value Source

Molecular Ion (MH)⁺ 157.9 [1]

Exact Mass 157.0294416 Da

Experimental Protocols
The following sections describe the general methodologies for the synthesis and spectroscopic

analysis of 2-Chloro-3-methoxyaniline.

Synthesis of 2-Chloro-3-methoxyaniline[1]
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A solution of 2-chloro-3-nitroanisole (1.0 eq) in a mixture of glacial acetic acid and ethanol is

treated with iron powder (4.0 eq). The reaction mixture is heated to reflux for approximately 3.5

hours. After cooling, the mixture is diluted with water and neutralized with solid sodium

carbonate. The product is extracted with dichloromethane, and the combined organic layers are

washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure to yield 2-Chloro-3-methoxyaniline.[1]

NMR Spectroscopy
¹H and ¹³C NMR spectra are typically recorded on a 400 or 500 MHz spectrometer. A sample of

5-10 mg of 2-Chloro-3-methoxyaniline is dissolved in a deuterated solvent, such as

chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), containing tetramethylsilane (TMS)

as an internal standard. The data is processed using appropriate software to obtain the final

spectra.

IR Spectroscopy
The infrared spectrum is obtained using a Fourier Transform Infrared (FTIR) spectrometer. A

small amount of the solid sample is mixed with potassium bromide (KBr) and pressed into a

thin pellet. Alternatively, a thin film of the sample can be cast on a salt plate (e.g., NaCl or KBr)

from a solution in a volatile solvent. The spectrum is recorded over the range of 4000-400

cm⁻¹.

Mass Spectrometry
The mass spectrum is acquired using a mass spectrometer with an electrospray ionization

(ESI) or electron ionization (EI) source. For ESI, the sample is dissolved in a suitable solvent

(e.g., methanol or acetonitrile) and introduced into the spectrometer. High-resolution mass

spectrometry (HRMS) can be used to determine the exact mass and confirm the elemental

composition.

Visualizing the Workflow
The following diagram illustrates the general workflow for the spectroscopic characterization of

a synthesized organic compound like 2-Chloro-3-methoxyaniline.
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Synthesis & Purification

Spectroscopic Analysis

Data Interpretation & Structure Elucidation

Synthesis of 2-Chloro-3-methoxyaniline

Purification (e.g., Chromatography, Recrystallization)

NMR Spectroscopy (¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Analyze Spectra for Chemical Shifts, Coupling Constants, Functional Groups, and Molecular Weight

Confirm Structure of 2-Chloro-3-methoxyaniline

Click to download full resolution via product page

Spectroscopic analysis workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Profile of 2-Chloro-3-methoxyaniline: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051853/docs#spectroscopic-profile-of-2-chloro-3-
methoxyaniline-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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